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Compound of Interest

Compound Name: Ethyl-L-nio hydrochloride

Cat. No.: B15580297 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The proper handling and disposal of Ethyl-L-nio hydrochloride are crucial for maintaining a

safe laboratory environment and ensuring environmental protection. This guide provides

detailed, step-by-step procedures for the safe management of this compound.

Disclaimer: A specific Safety Data Sheet (SDS) for Ethyl-L-nio hydrochloride could not be

located. The following guidance is based on best practices for the disposal of laboratory

chemicals, particularly for hydrochloride salts of research-grade organic compounds, and

information from suppliers.[1][2] Always consult your institution's Environmental Health and

Safety (EHS) department for specific protocols and regulatory requirements.[3][4]

Immediate Safety and Handling Precautions
Before working with Ethyl-L-nio hydrochloride, it is imperative to adhere to the following

safety measures:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves (nitrile rubber is a good option), safety goggles or a face shield, and a lab

coat.[5] In case of handling fine powders or generating dust, a dust respirator is

recommended.[6]

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood, to minimize inhalation exposure.
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Avoid Contact: Prevent contact with skin, eyes, and clothing. Do not ingest or inhale the

substance.

Incompatible Materials: Store Ethyl-L-nio hydrochloride away from strong oxidizing agents

and strong bases.

Spill Management Protocol
In the event of a spill, follow these procedures:

Evacuate and Secure: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated.

Containment: For small spills of the solid material, carefully sweep it up to avoid dust

formation and place it into a clearly labeled, sealed container for hazardous waste.[6]

Decontamination: Clean the spill area thoroughly with a suitable solvent or detergent and

water. Collect all cleaning materials for disposal as hazardous waste.

Reporting: Report the spill to your laboratory supervisor and EHS department, following

institutional protocols.

Proper Disposal Procedures for Ethyl-L-nio
Hydrochloride
Disposal of Ethyl-L-nio hydrochloride and its contaminated materials must be handled as

hazardous chemical waste. Do not dispose of this compound down the drain or in regular trash.

[3][7]

Step 1: Waste Segregation and Collection

Dedicated Waste Container: Collect all solid waste, including unused Ethyl-L-nio
hydrochloride, contaminated PPE (gloves, etc.), and cleaning materials, in a dedicated,

properly sealed, and clearly labeled hazardous waste container.[4][8] The container should

be made of a material compatible with the chemical; plastic is often preferred over glass.[3]
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Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical

name: "Ethyl-L-nio hydrochloride". Also, list any other components of the waste mixture.[3]

Step 2: On-Site Neutralization (for solutions, if permitted)

For aqueous solutions of Ethyl-L-nio hydrochloride, neutralization of the acidic hydrochloride

component may be a pre-treatment step if permitted by your institution's EHS guidelines.

Always consult with your EHS department before attempting any neutralization procedure.

Dilution: In a chemical fume hood, slowly dilute the aqueous solution of Ethyl-L-nio
hydrochloride with a large amount of cold water in a suitable container.

Neutralization: Slowly add a weak base, such as sodium bicarbonate (baking soda), to the

diluted solution.[2] The reaction is complete when fizzing stops.[2]

pH Verification: Use pH paper or a pH meter to confirm that the neutralized solution is within

a safe pH range (typically between 6 and 8).[2]

Collection: The neutralized solution must still be collected in a labeled hazardous waste

container for disposal through your institution's chemical waste program.

Step 3: Disposal of Empty Containers

Triple Rinsing: Empty containers that held Ethyl-L-nio hydrochloride should be triple-rinsed

with a suitable solvent (e.g., water).[7]

Rinsate Collection: The rinsate from the triple-rinsing process must be collected and

disposed of as hazardous chemical waste.[7]

Container Disposal: Once triple-rinsed, the empty container can typically be disposed of in

the regular trash after defacing the label.[7]

Step 4: Arranging for Waste Pickup

Contact EHS: Contact your institution's EHS or hazardous waste management department to

schedule a pickup for the properly labeled and sealed waste containers.[4]
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Quantitative Data Summary
The following table summarizes the available quantitative data for Ethyl-L-nio hydrochloride.

Property Value Source(s)

CAS Number 150403-97-7 [9]

Molecular Formula C₉H₁₉N₃O₂・HCl [9]

Molecular Weight 237.73 g/mol [9]

Appearance Crystalline solid [10]

Purity >95% [10]

Solubility

DMF: 0.3 mg/ml, DMSO: 2

mg/ml, Ethanol: 2.5 mg/ml,

PBS (pH 7.2): 5 mg/ml

[10]

Experimental Protocols and Visualizations
Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Ethyl-L-nio
hydrochloride.
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Caption: Disposal workflow for Ethyl-L-nio hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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